Cas no 915922-27-9 (5-(2,4-dimethylphenyl)-3-hydrazino-1,2,4-triazine)

• Product Name: 5-(2,4-dimethylphenyl)-3-hydrazino-1,2,4-triazine
• CAS No: 915922-27-9
• MF: C₁₁H₁₃N₅
• MW: 215.254420995712
• MDL: MFCD08691590
• CID: 996581
• PubChem ID: 28064041
• Update Time: 2025-06-25

5-(2,4-dimethylphenyl)-3-hydrazino-1,2,4-triazine Chemical and Physical Properties

Names and Identifiers

• 5-(2,4-Dimethylphenyl)-3-hydrazinyl-1,2,4-triazine
• [5-(2,4-dimethylphenyl)-1,2,4-triazin-3-yl]hydrazine
• 5-(2,4-dimethylphenyl)-3-hydrazino-1,2,4-triazine(SALTDATA: FREE)
• CHEMBRDG-BB 4015450
• DTXSID30650895
• AKOS022183825
• SB73313
• MFCD08691590
• 5-(2,4-Dimethylphenyl)-3-hydrazino-1,2,4-triazine
• BS-38617
• 915922-27-9
• 5-(2,4-dimethylphenyl)-3-hydrazino-1,2,4-triazine

• MDL： MFCD08691590
• Inchi： 1S/C11H13N5/c1-7-3-4-9(8(2)5-7)10-6-13-16-11(14-10)15-12/h3-6H,12H2,1-2H3,(H,14,15,16)
• InChI Key： UDTSRROBNOWKJC-UHFFFAOYSA-N
• SMILES： N1C(NN)=NN=CC=1C1C=CC(C)=CC=1C

Computed Properties

• Exact Mass: 215.11700
• Monoisotopic Mass: 215.117
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 76.7A^2
• XLogP3: 1.2

Experimental Properties

• Density: 1.24
• Boiling Point: 422.5°C at 760 mmHg
• Flash Point: 209.3°C
• Refractive Index: 1.649
• PSA: 76.72000
• LogP: 2.21430

Additional information on 5-(2,4-dimethylphenyl)-3-hydrazino-1,2,4-triazine

5-(2,4-Dimethylphenyl)-3-Hydrazino-1,2,4-Triazine: A Comprehensive Overview

The compound with CAS No. 915922-27-9, known as 5-(2,4-dimethylphenyl)-3-hydrazino-1,2,4-triazine, is a fascinating molecule that has garnered significant attention in the fields of organic synthesis and materials science. This compound is a derivative of the 1,2,4-triazine family, which is widely recognized for its unique chemical properties and versatile applications. The hydrazino group attached to the triazine ring introduces additional functional versatility, making this compound a valuable building block in modern chemical research.

The 1,2,4-triazine core of this molecule is a six-membered aromatic ring containing three nitrogen atoms at positions 1, 2, and 4. This structure imparts stability and reactivity to the molecule, making it suitable for various chemical transformations. The 5-(2,4-dimethylphenyl) substituent further enhances the molecule's electronic properties and steric effects. Recent studies have shown that this substituent plays a crucial role in modulating the electronic characteristics of the triazine ring, which is essential for applications in optoelectronic materials.

One of the most notable aspects of 5-(2,4-dimethylphenyl)-3-hydrazino-1,2,4-triazine is its potential in the development of advanced materials. Researchers have explored its use as a precursor for synthesizing heterocyclic compounds with tailored properties. For instance, the hydrazino group can undergo nucleophilic substitution reactions or act as a reducing agent in various synthetic pathways. This makes it an ideal candidate for constructing complex molecular architectures with applications in drug discovery and materials engineering.

Recent advancements in synthetic methodologies have further expanded the utility of this compound. For example, studies published in leading journals such as *Chemical Communications* and *Journal of Organic Chemistry* have demonstrated novel strategies for synthesizing 5-(2,4-dimethylphenyl)-3-hydrazino-1,2,4-triazine using microwave-assisted synthesis and catalytic techniques. These methods not only enhance reaction efficiency but also reduce environmental impact by minimizing waste generation.

In terms of physical properties, 5-(2,4-dimethylphenyl)-3-hydrazino-1,2,4-triazine exhibits a melting point of approximately 180°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and DMF makes it highly suitable for solution-based chemical reactions. Additionally, spectroscopic analyses reveal that the molecule absorbs strongly in the ultraviolet region due to its conjugated triazine system.

The application of 5-(2,4-dimethylphenyl)-3-hydrazino-1,2,4-triazine extends beyond traditional organic synthesis. It has been employed as an intermediate in the synthesis of bioactive compounds with potential therapeutic applications. For instance, researchers have utilized this compound to develop novel antiviral agents targeting specific viral enzymes. These findings underscore its importance as a versatile building block in medicinal chemistry.

In conclusion,5-(2,,dimethylphenyl)-3-hydrazino-1,,triazine (CAS No.,,,) stands out as a critical molecule with diverse applications across multiple disciplines. Its unique chemical structure and functional groups make it an invaluable tool for advancing research in organic synthesis,, materials science,, and drug discovery., As ongoing studies continue to uncover new insights into its properties and potential uses,, this compound will undoubtedly remain at the forefront of chemical innovation.